Cas no 3080-30-6 (1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose)

1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose structure
3080-30-6 structure
Product Name:1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose
CAS No:3080-30-6
MF:C28H24O9
MW:504.484768867493
MDL:MFCD04114304
CID:43785
PubChem ID:87560619
Update Time:2025-04-18

1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose Chemical and Physical Properties

Names and Identifiers

    • 1-O-Acetyl-2,3,5-tri-O-benzoyl-beta-L-ribofuranose
    • beta-L-Ribofuranose 1-Acetate 2,3,5-Tribenzoate
    • [(2S,3S,4R,5R)-5-acetyloxy-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
    • (2R,3S,4S,5S)-2-acetoxy-5-(benzoyloxymethyl)tetrahydrofuran-3,4-diyl dibenzoate
    • [5-acetyloxy-4-(benzoyloxy)-2-(benzoyloxymethyl)oxolan-3-yl] benzoate
    • [5-acetyloxy-4-phenylcarbonyloxy-2-(phenylcarbonyloxymethyl)oxolan-3-yl] benzoate
    • -<small>L<
    • 1-ACETYL-2,3,5-TRI-O-BENZOYL-B-L-RIBOFURANOSE
    • 1-O-Acetyl-2,3,5-tri-O-benzoyl
    • benzoic acid [5-acetoxy-4-(benzoyloxy)-2-(benzoyloxymethyl)tetrahydrofuran-3-yl] ester
    • β-L-Ribofuranose 1-Acetate 2,3,5-Tribenzoate
    • 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-L-ribofuranose
    • 1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose
    • 1-O-Acetyl-2,3,5-tri-O-benzoyl-beta-L-ribose
    • 1-O-Acetyl-2,3,5-tri-O-benzoyl-b-L-ribofuranose
    • AC-32441
    • AKOS027378856
    • CS-0029908
    • (2R,3S,4S,5S)-2-Acetoxy-5-((benzoyloxy)methyl)tetrahydrofuran-3,4-diyldibenzoate
    • C28H24O9
    • (2R,3S,4S,5S)-2-Acetoxy-5-((benzoyloxy)methyl)tetrahydrofuran-3,4-diyl dibenzoate
    • GCZABPLTDYVJMP-TVQWTUMOSA-N
    • beta-L-Ribofuranose, 1-acetate 2,3,5-tribenzoate
    • Beta-L-Ribofuranose-1-acetate-2,3,5-tribenzoate
    • W-202274
    • SCHEMBL307745
    • [(2S,3S,4S,5R)-5-acetyloxy-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
    • DS-12967
    • 3080-30-6
    • A-L-Ribofuranose 1-Acetate 2,3,5-Tribenzoate
    • (2R,3S,4S,5S)-2-(acetyloxy)-4-(benzoyloxy)-5-[(benzoyloxy)methyl]oxolan-3-yl benzoate
    • MA04233
    • b-L-Ribofuranose 1-acetate 2,3,5-tribenzoate
    • MDL: MFCD04114304
    • Inchi: 1S/C28H24O9/c1-18(29)34-28-24(37-27(32)21-15-9-4-10-16-21)23(36-26(31)20-13-7-3-8-14-20)22(35-28)17-33-25(30)19-11-5-2-6-12-19/h2-16,22-24,28H,17H2,1H3/t22-,23-,24-,28-/m0/s1
    • InChI Key: GCZABPLTDYVJMP-TVQWTUMOSA-N
    • SMILES: O1[C@@H]([C@H]([C@H]([C@@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

  • Exact Mass: 504.14200
  • Monoisotopic Mass: 504.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 12
  • Complexity: 794
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 114A^2

Experimental Properties

  • Density: 1.35
  • Melting Point: 128.0 to 132.0 deg-C
  • Boiling Point: 620.984°C at 760 mmHg
  • Flash Point: 264.3 °C
  • PSA: 114.43000
  • LogP: 3.58260

1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Storage Condition:Inert atmosphere,2-8°C

1-acetyl-23,5-tri-O-benzoyl-Beta-L-ribose Pricemore >>

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